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Compound of Interest

Compound Name: CAY10590

Cat. No.: B592788 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals who require a standardized protocol for the preparation of a CAY10590 stock

solution for in vitro and in vivo studies.

Introduction CAY10590 is a potent and selective inhibitor of secreted phospholipase A2

(sPLA2).[1][2] sPLA2 is an enzyme that catalyzes the hydrolysis of fatty acids, leading to the

release of arachidonic acid, a precursor for eicosanoid synthesis.[1] Due to its role in

inflammatory processes, sPLA2 is a target for therapeutic intervention in various diseases.

CAY10590 is utilized in research for studying conditions such as chronic inflammatory kidney

diseases.[2][3] Accurate preparation of a stock solution is the first critical step for obtaining

reliable and reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common polar

aprotic solvent used for this purpose due to its strong solubilizing capacity for a wide range of

organic compounds.[4][5] This protocol provides a detailed, step-by-step guide to preparing a

CAY10590 stock solution in DMSO.

Physicochemical Data and Storage
All essential quantitative data for CAY10590 are summarized in the table below. This

information is critical for accurate calculations and proper handling of the compound.
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Parameter Value Source

Molecular Weight 347.5 g/mol [1]

Appearance Crystalline solid [1]

Solubility in DMSO 20 mg/mL [1]

Storage (Powder) -20°C for up to 2-3 years [2][3][6]

Storage (Stock Solution in

DMSO)

-80°C for up to 6 months-20°C

for up to 1 month
[3]

Experimental Protocol
Materials

CAY10590 powder (CAS: 1101136-50-8)

Anhydrous/spectroscopic grade Dimethyl Sulfoxide (DMSO) (CAS: 67-68-5)

Sterile, nuclease-free microcentrifuge tubes or cryovials

Equipment
Analytical balance (if not using a pre-weighed vial)

Calibrated micropipettes (P200, P1000)

Sterile, filtered pipette tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Laminar flow hood or sterile workbench

-20°C and -80°C freezers

Safety Precautions
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Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves.

Handle CAY10590 powder in a chemical fume hood or a ventilated enclosure to avoid

inhalation.

DMSO is an excellent solvent that can facilitate the absorption of other chemicals through

the skin.[7] Avoid direct contact with skin. If contact occurs, wash the affected area

thoroughly with water.

Consult the Safety Data Sheet (SDS) for both CAY10590 and DMSO before starting the

procedure.

Stock Solution Preparation (Example: 10 mM)
This protocol describes the preparation of a 10 mM stock solution. The same principle can be

applied to prepare a stock of any desired concentration, provided it does not exceed the

solubility limit of 20 mg/mL.

Step 1: Equilibrate Reagents Before opening, allow the vial containing CAY10590 powder and

the DMSO solvent to equilibrate to room temperature for at least 15-20 minutes. This prevents

condensation of atmospheric moisture, which can affect compound stability.

Step 2: Calculate Required DMSO Volume The volume of DMSO required depends on the

mass of CAY10590 and the desired final concentration. It is often more accurate to dissolve the

entire contents of a pre-weighed vial rather than weighing out small amounts of powder.[8]

The formula for calculating the required solvent volume is:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Molarity (mol/L))

Example Calculation for 1 mg of CAY10590:

Mass = 1 mg = 0.001 g

Molecular Weight = 347.5 g/mol

Desired Concentration = 10 mM = 0.010 mol/L
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Volume (L) = 0.001 g / (347.5 g/mol x 0.010 mol/L) = 0.0002877 L

*Volume (µL) = 0.0002877 L x 1,000,000 µL/L = 287.8 µL

Therefore, add 287.8 µL of DMSO to 1 mg of CAY10590 to obtain a 10 mM stock solution. A

pre-calculated table for common stock concentrations is provided below.

Mass of CAY10590
Volume of DMSO
for 1 mM Stock

Volume of DMSO
for 5 mM Stock

Volume of DMSO
for 10 mM Stock

1 mg 2.878 mL 575.5 µL 287.8 µL

5 mg 14.388 mL 2.878 mL 1.439 mL

10 mg 28.777 mL 5.755 mL 2.878 mL

Step 3: Dissolution

Using a calibrated micropipette, carefully add the calculated volume of DMSO to the vial

containing the CAY10590 powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

Visually inspect the solution against a light source to ensure there are no visible particulates.

If dissolution is slow, gentle warming of the tube to 37°C or brief sonication can be used to

aid the process.

Step 4: Aliquoting and Storage

To avoid repeated freeze-thaw cycles that can degrade the compound, it is critical to aliquot

the stock solution into smaller, single-use volumes.[6]

Dispense the solution into sterile, amber-colored cryovials or microcentrifuge tubes. Typical

aliquot volumes range from 10 µL to 100 µL, depending on experimental needs.

Label each aliquot clearly with the compound name (CAY10590), concentration (10 mM),

solvent (DMSO), and date of preparation.
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For long-term storage (up to 6 months), store the aliquots at -80°C. For short-term storage

(up to 1 month), -20°C is sufficient.[3]

Preparation of Working Solutions
When preparing working solutions for cell-based assays, the DMSO stock should be diluted

in the appropriate culture medium.

It is crucial to ensure the final concentration of DMSO in the assay is low (typically <0.5%) to

prevent solvent-induced cytotoxicity.[6]

Always include a vehicle control in experiments, which consists of the culture medium with

the same final concentration of DMSO used for the test compound.

Workflow Visualization
The following diagram illustrates the key steps in the preparation and storage of the CAY10590
stock solution.
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Caption: Workflow for CAY10590 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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